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CAS No.: 4545-18-0

Cat. No.: B1584373
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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Versatility of
Cyclohexanone Tosylhydrazone
Cyclohexanone tosylhydrazone is a crystalline solid that serves as a pivotal intermediate in

modern organic synthesis.[1] Its significance primarily stems from its role as a stable and

readily accessible precursor to reactive species, most notably diazo compounds and carbenes.

This property makes it an indispensable reagent in a variety of powerful carbon-carbon bond-

forming reactions, including the Shapiro and Bamford-Stevens reactions, which are

fundamental transformations in the synthesis of complex organic molecules.[1] A thorough

understanding of its spectroscopic properties is therefore essential for researchers to ensure

the purity of the synthesized intermediate and to monitor the progress of subsequent reactions.

This guide provides a detailed overview of the synthesis and spectroscopic characterization of

cyclohexanone tosylhydrazone, grounded in established chemical principles.
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Molecular Structure and Key Reactive Intermediates
The structure of cyclohexanone tosylhydrazone features a cyclohexylidene moiety linked to

a tosylhydrazide group. The tosyl group (p-toluenesulfonyl) is an excellent leaving group, a

property that is central to the compound's reactivity.

Caption: Molecular structure of Cyclohexanone Tosylhydrazone.

Upon treatment with a strong base, cyclohexanone tosylhydrazone can be converted into a

highly reactive diazo intermediate. This transformation is the foundational step for its

subsequent utility in various synthetic applications.

Synthesis of Cyclohexanone Tosylhydrazone: An
Experimental Protocol
The synthesis of cyclohexanone tosylhydrazone is a well-established procedure that

involves the condensation of cyclohexanone with p-toluenesulfonohydrazide. The reaction is

typically carried out in a suitable solvent, such as ethanol, and can be catalyzed by a small

amount of acid.

Materials and Reagents:

Cyclohexanone

p-Toluenesulfonohydrazide (Tosylhydrazine)

Ethanol

Concentrated Hydrochloric Acid (catalyst)

Deionized Water

Ice Bath

Buchner Funnel and Filter Flask

Filter Paper
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Step-by-Step Procedure:

Dissolution of Reagents: In a round-bottom flask, dissolve p-toluenesulfonohydrazide in

ethanol. The amount of ethanol should be sufficient to fully dissolve the solid, and gentle

warming may be applied if necessary.

Addition of Cyclohexanone: To the solution of p-toluenesulfonohydrazide, add an equimolar

amount of cyclohexanone.

Catalyst Addition: Add a few drops of concentrated hydrochloric acid to the reaction mixture

to catalyze the condensation reaction.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC). The formation of the product

is often indicated by the precipitation of a white solid.

Isolation of the Product: Once the reaction is complete, cool the mixture in an ice bath to

maximize the precipitation of the product.

Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the collected solid with a small amount of cold ethanol or water to remove any

unreacted starting materials and the acid catalyst.

Drying: Dry the purified cyclohexanone tosylhydrazone, for instance, in a vacuum oven, to

obtain a white crystalline solid.

Spectroscopic Data and Interpretation
While a consolidated public database with experimentally verified spectra for cyclohexanone
tosylhydrazone is not readily available, the expected spectroscopic features can be reliably

predicted based on the known data of its constituent parts (cyclohexanone and the

tosylhydrazone moiety) and analogous structures.

Infrared (IR) Spectroscopy
The IR spectrum of cyclohexanone tosylhydrazone is expected to exhibit characteristic

absorption bands corresponding to its key functional groups.
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Frequency Range (cm⁻¹) Vibrational Mode Expected Appearance

3200-3100 N-H stretch Medium, sharp

3100-3000 Aromatic C-H stretch Weak to medium

2950-2850 Aliphatic C-H stretch Strong, multiple bands

~1600 C=N stretch Medium

~1500 Aromatic C=C stretch Medium

1350-1300 & 1170-1150 S=O stretch (sulfonyl) Strong, two bands

The presence of the N-H stretching frequency is a clear indicator of the hydrazone functionality.

The strong absorptions corresponding to the sulfonyl (S=O) group are characteristic of the tosyl

moiety. The C=N stretch, while present, may be of medium intensity. The aliphatic C-H

stretching bands will arise from the cyclohexyl ring. For comparison, the parent cyclohexanone

exhibits a strong C=O stretching band around 1715 cm⁻¹.[2] This peak will be absent in the

spectrum of the pure tosylhydrazone product.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy

The proton NMR spectrum of cyclohexanone tosylhydrazone will display signals

corresponding to the protons of the cyclohexyl ring and the tosyl group.
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Chemical Shift (δ,

ppm)
Proton(s) Multiplicity Integration

~7.8
Aromatic (ortho to

SO₂)
Doublet 2H

~7.3
Aromatic (meta to

SO₂)
Doublet 2H

~2.4 Methyl (CH₃) Singlet 3H

~2.2-2.5 Cyclohexyl (α to C=N) Multiplet 4H

~1.5-1.8
Cyclohexyl (β, γ to

C=N)
Multiplet 6H

Variable N-H Broad singlet 1H

The aromatic protons of the tosyl group will appear as two distinct doublets in the downfield

region of the spectrum. The singlet for the methyl group protons will be observed around 2.4

ppm. The protons on the cyclohexyl ring will appear as multiplets in the aliphatic region, with

the protons alpha to the C=N double bond expected to be the most deshielded. The N-H proton

signal is often broad and its chemical shift can be concentration and solvent dependent.

¹³C NMR Spectroscopy

The carbon NMR spectrum provides valuable information about the carbon framework of the

molecule.
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Chemical Shift (δ, ppm) Carbon(s)

~160 C=N

~143 Aromatic (ipso-SO₂)

~135 Aromatic (ipso-CH₃)

~129 Aromatic (CH)

~128 Aromatic (CH)

~35-40 Cyclohexyl (α to C=N)

~25-30 Cyclohexyl (β, γ to C=N)

~21 Methyl (CH₃)

The carbon of the C=N double bond is expected to have a chemical shift in the range of 160

ppm. The aromatic carbons of the tosyl group will appear in the typical aromatic region (120-

150 ppm). The aliphatic carbons of the cyclohexyl ring will be observed in the upfield region,

with the carbon alpha to the C=N bond being the most downfield among them. For reference,

the carbonyl carbon in cyclohexanone appears at approximately 212 ppm.[3]

The Shapiro Reaction: A Key Application
The synthetic utility of cyclohexanone tosylhydrazone is prominently demonstrated in the

Shapiro reaction. This reaction involves the treatment of the tosylhydrazone with two

equivalents of a strong base, such as an organolithium reagent, to generate a vinyllithium

species, which can then be quenched with an electrophile. This provides a powerful method for

the formation of substituted alkenes.

Caption: A simplified workflow of the Shapiro reaction.

Conclusion
Cyclohexanone tosylhydrazone is a valuable and versatile reagent in organic synthesis. A

comprehensive understanding of its spectroscopic characteristics is paramount for its effective

utilization. This guide provides a framework for the synthesis and detailed interpretation of the

expected IR and NMR spectra of this important compound. While a definitive, publicly archived
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experimental dataset is elusive, the principles outlined herein, based on established

spectroscopic trends and data from analogous compounds, offer a robust guide for researchers

in the field. The provided experimental protocol for its synthesis, coupled with the detailed

analysis of its expected spectroscopic features, equips scientists with the necessary knowledge

to confidently prepare and characterize this key synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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